Cas no 95507-60-1 (Gliderinin)
Gliderinin structure
Product Name:Gliderinin
CAS No:95507-60-1
MF:C29H42O4
MW:454.641389369965
CID:808909
Update Time:2023-08-03
Gliderinin Chemical and Physical Properties
Names and Identifiers
-
- 28-Noroleana-12,18-dien-29-oicacid, 3-hydroxy-11-oxo-, (3b,17a,20b)- (9CI)
- glyderinine
- Gliderinin
-
- Inchi: 1S/C29H42O4/c1-25(2)21-9-14-29(6)23(27(21,4)12-10-22(25)31)20(30)15-19-18-16-26(3,24(32)33)11-7-17(18)8-13-28(19,29)5/h15-17,21-23,31H,7-14H2,1-6H3,(H,32,33)/t17-,21-,22-,23+,26-,27-,28+,29+/m0/s1
- InChI Key: GTEBNRQRSIJPHQ-XFFWNHRZSA-N
- SMILES: O[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@H]5CC[C@@](C(=O)O)(C)C=C5C4=CC([C@H]23)=O)C1(C)C
Computed Properties
- Exact Mass: 454.308
- Monoisotopic Mass: 454.308
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 1
- Complexity: 974
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.6
Experimental Properties
- Density: 1.17
- Boiling Point: 608.3°Cat760mmHg
- Flash Point: 335.7°C
- Refractive Index: 1.577
Gliderinin Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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